Cas no 24044-46-0 (2,4-Thiazolidinedione, 5-[(4-bromophenyl)methylene]-)

• Product Name: 2,4-Thiazolidinedione, 5-[(4-bromophenyl)methylene]-
• CAS No: 24044-46-0
• MF: C₁₀H₆BrNO₂S
• MW: 284.129140377045
• MDL: MFCD00523218
• CID: 1419581
• PubChem ID: 3096046
• Update Time: 2025-07-19

2,4-Thiazolidinedione, 5-[(4-bromophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 5-[(4-bromophenyl)methylene]-
• 5-[(4-bromophenyl)methylidene]-1,3-thiazolidine-2,4-dione
• 5-[1-(4-Bromo-phenyl)-methylidene]-thiazolidine-2,4-dione
• 24044-46-0
• AKOS034343550
• CBMicro_048148
• SCHEMBL1250576
• DTXSID20389167
• DB-337920
• (E)-5-(4-bromobenzylidene)thiazolidine-2,4-dione

• MDL： MFCD00523218
• Inchi： 1S/C10H6BrNO2S/c11-7-3-1-6(2-4-7)5-8-9(13)12-10(14)15-8/h1-5H,(H,12,13,14)
• InChI Key： WOJYBXTWFNRUTA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C=C1C(NC(=O)S1)=O

Computed Properties

• Exact Mass: 282.93028
• Monoisotopic Mass: 282.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• PSA: 46.17

Additional information on 2,4-Thiazolidinedione, 5-[(4-bromophenyl)methylene]-

Recent Advances in the Study of 2,4-Thiazolidinedione, 5-[(4-bromophenyl)methylene]- (CAS: 24044-46-0)

The compound 2,4-Thiazolidinedione, 5-[(4-bromophenyl)methylene]- (CAS: 24044-46-0) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. As a derivative of thiazolidinedione, this compound exhibits unique biological activities, particularly in modulating metabolic pathways and inflammatory responses. Recent studies have explored its mechanisms of action, therapeutic potential, and structural modifications to enhance efficacy and reduce side effects.

One of the key areas of research focuses on the compound's role as a peroxisome proliferator-activated receptor (PPAR) modulator. PPARs are nuclear receptors that play a critical role in lipid metabolism, glucose homeostasis, and inflammation. Preliminary findings suggest that 2,4-Thiazolidinedione, 5-[(4-bromophenyl)methylene]- exhibits selective PPAR-γ agonistic activity, making it a promising candidate for the treatment of metabolic disorders such as type 2 diabetes and obesity. However, further studies are needed to elucidate its specificity and potential off-target effects.

In addition to its metabolic effects, recent investigations have highlighted the compound's anti-inflammatory and anti-cancer properties. In vitro studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and colon cancers. The bromophenyl moiety appears to enhance the compound's binding affinity to specific molecular targets, thereby improving its therapeutic index. Researchers are also exploring its potential as an adjunct therapy in combination with existing chemotherapeutic agents.

Structural-activity relationship (SAR) studies have been conducted to optimize the compound's pharmacological profile. Modifications to the thiazolidinedione core and the bromophenyl substituent have yielded derivatives with improved potency and reduced cytotoxicity. Computational modeling and molecular docking studies have provided insights into the binding interactions between the compound and its biological targets, facilitating the design of next-generation analogs.

Despite these promising findings, challenges remain in the clinical translation of 2,4-Thiazolidinedione, 5-[(4-bromophenyl)methylene]-. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical and clinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2,4-Thiazolidinedione, 5-[(4-bromophenyl)methylene]- represents a versatile scaffold with significant potential in drug discovery. Its dual role in metabolic regulation and anti-inflammatory action positions it as a valuable candidate for treating complex diseases. Future research should focus on refining its pharmacological properties and exploring its applications in personalized medicine.